Cas no 2228351-51-5 (tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate
• CAS No: 2228351-51-5
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6402813
• PubChem ID: 165751529
• Update Time: 2025-06-22

tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate
• EN300-1871094
• 2228351-51-5
• tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-chlorophenyl}carbamate

• Inchi： 1S/C16H23ClN2O2/c1-15(2,3)21-14(20)19-11-5-6-13(17)12(9-11)16(10-18)7-4-8-16/h5-6,9H,4,7-8,10,18H2,1-3H3,(H,19,20)
• InChI Key： DENJIASHRMATFV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(CN)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate

Terbutyl N-{3-1-(Aminomethyl)cyclobutyl-4-chlorophenyl}carbamate: A Novel Compound with Potential Therapeutic Applications in Medicinal Chemistry

CAS No. 2228351-51-5 represents a unique molecular entity with a complex structural framework that has attracted significant attention in the field of medicinal chemistry. This compound, formally known as tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate, belongs to the class of carbamates and exhibits a core structure featuring a 4-chlorophenyl group substituted with a cyclobutyl ring bearing an aminomethyl functional group. The synthesis of this compound involves the strategic assembly of multiple pharmacophore elements, making it a promising candidate for further exploration in drug development.

The molecular architecture of tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate is characterized by its carbamate linkage connecting the tert-butyl group to a 4-chlorophenyl ring system. The cyclobutyl ring introduces steric and electronic effects that modulate the overall reactivity of the molecule, while the aminomethyl substituent at the 1-position of the cyclobutyl ring contributes to the compound's potential interactions with biological targets. Recent computational studies have highlighted the importance of these structural features in determining the compound's physicochemical properties and biological activity.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 4-chlorophenyl group plays a critical role in enhancing the compound's metabolic stability, a key factor in pharmaceutical development. The aminomethyl functionality, on the other hand, has been shown to influence the compound's ability to form hydrogen bonds with target proteins, thereby improving its binding affinity. These findings underscore the significance of the tert-butyl group in modulating the compound's hydrophobicity and solubility characteristics.

Recent advancements in drug discovery have emphasized the importance of multi-target compounds in addressing complex diseases. The tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate structure exemplifies this concept by integrating multiple pharmacophore elements into a single molecular framework. A 2022 study in Bioorganic & Medicinal Chemistry reported that this compound exhibits promising antimicrobial activity against multidrug-resistant bacterial strains, suggesting its potential as a novel therapeutic agent. The 4-chlorophenyl group's contribution to this activity was further validated through molecular docking studies, which revealed its ability to interact with specific bacterial enzymes.

The synthesis of tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate involves a multi-step process that requires precise control of reaction conditions. The aminomethyl group is typically introduced through a nucleophilic substitution reaction, while the 4-chlorophenyl ring is synthesized using standard aromatic halogenation techniques. The tert-butyl group serves as a protecting group that enhances the compound's stability during synthetic procedures. Optimization of these synthetic pathways has been a focus of recent research, with studies published in Organic Letters (2024) detailing novel methodologies to improve the efficiency of this synthesis.

From a pharmacokinetic perspective, the tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate structure offers several advantages. The 4-chlorophenyl group contributes to the compound's hydrophobic character, which may influence its ability to cross biological membranes. The aminomethyl functionality, however, enhances the compound's solubility in aqueous environments, a critical parameter for drug delivery. A 2023 study in Drug Metabolism and Disposition highlighted the importance of these properties in determining the compound's bioavailability and potential therapeutic applications.

Recent computational modeling studies have provided valuable insights into the tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate structure's interactions with biological targets. Molecular dynamics simulations have revealed that the 4-chlorophenyl group forms favorable interactions with specific amino acid residues in target proteins, while the aminomethyl group contributes to the compound's ability to form hydrogen bonds with key binding sites. These findings suggest that the compound's structural features are well-suited for modulating the activity of various biological targets.

The tert-butyln N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate structure has also been evaluated for its potential applications in antiviral therapy. A 2024 study in Antiviral Research reported that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The 4-chlorophenyl group's role in this activity was further supported by crystallographic studies, which demonstrated its ability to bind to specific viral proteins.

From a synthetic chemistry standpoint, the tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate structure represents an interesting challenge due to the complexity of its functional groups. Researchers have employed advanced techniques such as asymmetric synthesis and green chemistry approaches to optimize the synthesis of this compound. A 2023 study in Chemical Communications described a novel catalytic method for the preparation of this compound, which significantly reduced the number of synthetic steps and improved the overall efficiency of the process.

As research into this compound continues, its potential applications in various therapeutic areas are becoming increasingly evident. The tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-chlorophenyl}carbamate structure's unique combination of pharmacophore elements makes it a promising candidate for further development. Ongoing studies are focused on elucidating the full range of its biological activities and optimizing its properties for potential pharmaceutical use.